Cas no 2279122-12-0 (3-[3-(Chloromethyl)phenyl]-1,2,4-oxadiazole)

3-[3-(Chloromethyl)phenyl]-1,2,4-oxadiazole is a heterocyclic compound featuring a chloromethyl-substituted phenyl ring attached to a 1,2,4-oxadiazole core. This structure imparts reactivity at the chloromethyl group, making it a versatile intermediate in organic synthesis, particularly for nucleophilic substitution reactions. The 1,2,4-oxadiazole moiety contributes to its stability and potential applications in medicinal chemistry and materials science. Its well-defined reactivity profile allows for efficient derivatization, enabling the synthesis of more complex molecules. The compound is typically handled under controlled conditions due to the reactive chloromethyl group, ensuring consistent performance in synthetic applications. Suitable for research and industrial use, it serves as a valuable building block in pharmaceutical and agrochemical development.

3-[3-(Chloromethyl)phenyl]-1,2,4-oxadiazole structure

2279122-12-0 structure

Product Name:3-[3-(Chloromethyl)phenyl]-1,2,4-oxadiazole

CAS No:2279122-12-0

MF:C₉H₇ClN₂O

MW:194.61768078804

MDL:MFCD31693777

CID:5095049

Update Time:2026-03-02

3-[3-(Chloromethyl)phenyl]-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

- 3-[3-(Chloromethyl)phenyl]-1,2,4-oxadiazole
- MDL： MFCD31693777
- Inchi： 1S/C9H7ClN2O/c10-5-7-2-1-3-8(4-7)9-11-6-13-12-9/h1-4,6H,5H2
- InChI Key： VTBJYWJYVWCADA-UHFFFAOYSA-N
- SMILES： ClCC1C=CC=C(C2=NOC=N2)C=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 168
XLogP3: 2.2
Topological Polar Surface Area: 38.9

3-[3-(Chloromethyl)phenyl]-1,2,4-oxadiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB561838-500 mg	3-[3-(Chloromethyl)phenyl]-1,2,4-oxadiazole, 95%; .	2279122-12-0	95%	500MG	€472.80	2023-07-10
abcr	AB561838-1 g	3-[3-(Chloromethyl)phenyl]-1,2,4-oxadiazole, 95%; .	2279122-12-0	95%	1g	€573.00	2023-07-10
abcr	AB561838-500mg	3-[3-(Chloromethyl)phenyl]-1,2,4-oxadiazole, 95%; .	2279122-12-0	95%	500mg	€461.00	2025-04-19
abcr	AB561838-1g	3-[3-(Chloromethyl)phenyl]-1,2,4-oxadiazole, 95%; .	2279122-12-0	95%	1g	€557.00	2025-04-19

3-[3-(Chloromethyl)phenyl]-1,2,4-oxadiazole Related Literature

1. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
2. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
3. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
4. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948

Additional information on 3-[3-(Chloromethyl)phenyl]-1,2,4-oxadiazole

Comprehensive Overview of 3-[3-(Chloromethyl)phenyl]-1,2,4-oxadiazole (CAS No. 2279122-12-0)

3-[3-(Chloromethyl)phenyl]-1,2,4-oxadiazole (CAS No. 2279122-12-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic molecule features a 1,2,4-oxadiazole core linked to a chloromethyl-substituted phenyl ring, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule therapeutics targeting diseases like cancer and metabolic disorders.

The compound's unique structure combines the reactivity of the chloromethyl group with the stability of the oxadiazole ring, enabling diverse chemical modifications. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with the growing focus on antibiotic resistance and precision medicine. Its CAS registry number (2279122-12-0) ensures accurate identification in global databases, a critical factor for compliance and patent filings in the pharmaceutical industry.

In material science, 3-[3-(Chloromethyl)phenyl]-1,2,4-oxadiazole is explored for designing fluorescent probes and polymeric materials, addressing trends in sustainable chemistry and sensor technologies. The compound's electron-deficient oxadiazole moiety enhances charge transport properties, relevant for organic electronics—a hot topic in renewable energy research. Analytical methods like HPLC and NMR are routinely employed to characterize its purity, reflecting industry standards for high-value intermediates.

Safety and handling protocols for this compound emphasize its use in controlled environments, though it is not classified under restricted categories. Its synthesis often involves Pd-catalyzed cross-coupling or cyclization reactions, techniques frequently searched by synthetic chemists optimizing green chemistry workflows. As the demand for tailor-made heterocycles grows, CAS No. 2279122-12-0 remains a key player in innovation pipelines, bridging academic research and industrial applications.